Cas no 13858-95-2 (Ethanone, 1-(3-phenyl-4-isoxazolyl)-)

• Product Name: Ethanone, 1-(3-phenyl-4-isoxazolyl)-
• CAS No: 13858-95-2
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1253944
• PubChem ID: 13196485
• Update Time: 2025-04-20

Ethanone, 1-(3-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-phenyl-4-isoxazolyl)-
• 1-(3-phenyl-1,2-oxazol-4-yl)ethanone
• 1-(3-Phenyl-isoxazol-4-yl)-ethanone
• SCHEMBL2468990
• MIGXFRJDFMHZTL-UHFFFAOYSA-N
• 1-(3-Phenyl-1,2-oxazol-4-yl)ethan-1-one
• 1-(3-Phenylisoxazol-4-yl)ethanone
• MIGXFRJDFMHZTL-UHFFFAOYSA-
• 13858-95-2
• 3-phenyl-4-acetylisoxazole
• DTXSID40526436
• InChI=1/C11H9NO2/c1-8(13)10-7-14-12-11(10)9-5-3-2-4-6-9/h2-7H,1H3
• 1-(3-phenyl-isoxazoi-4-yl)-ethanone

• Inchi： 1S/C11H9NO2/c1-8(13)10-7-14-12-11(10)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： MIGXFRJDFMHZTL-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų